(E)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(2-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-(2-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C17H21FN6O/c1-23(2)16-20-14(21-17(22-16)24(3)4)11-19-15(25)10-9-12-7-5-6-8-13(12)18/h5-10H,11H2,1-4H3,(H,19,25)/b10-9+
• InChI Key: WMWJWUFVVJJCDE-MDZDMXLPSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)C=CC2=CC=CC=C2F)N(C)C
• Isomeric SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)/C=C/C2=CC=CC=C2F)N(C)C
• Molecular Formula: C17H21FN6O
• Molecular Weight: 344.4 g/mol

Description

(E)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(2-fluorophenyl)acrylamide is a useful research compound. Its molecular formula is C17H21FN6O and its molecular weight is 344.394. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Dye Synthesis

• Derivatives of 2-(hydroxytolyl)-4,6-dimethylamino-1,3,5-triazines, closely related to the compound , have been synthesized for use as fluorescent dyes. These dyes exhibit large Stokes shifts and pronounced green fluorescence due to intramolecular proton transfer in the excited state, which is significant for applications in fluorescence-based technologies (Rihn, Retailleau, De Nicola, Ulrich, & Ziessel, 2012).

Glycoside Synthesis

• Analogues of anti-tumor drugs incorporating carbohydrate residues have been synthesized using triazinyl β-glycosides, which are created by reacting sugars with triazinylammonium salts. This synthesis pathway holds potential for developing novel drug compounds (Bagga, Dua, Williams, & Simmonds, 1997).

Nucleic Acid Binding Agents

• Diaryltriazines, structurally similar to the compound , have been synthesized and found to bind strongly to DNA and inhibit topoisomerase II, a key enzyme in DNA replication. This finding has implications for cancer research and treatment (Spychała, Boykin, Wilson, Zhao, Tidwell, Dykstra, Hall, Jones, & Schinazi, 1994).

Polymer Chemistry

• Research in the field of polymer chemistry has seen the synthesis of melamine derivatives, including compounds related to "(E)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(2-fluorophenyl)acrylamide." These derivatives have been used to analyze polycondensates, contributing to the understanding of polymer structures and properties (Matsukawa, Teshirogi, Sakamoto, & Tonami, 1980).

Hydrophilic Compound Recognition

• Self-assembled aggregates of fluoroalkylated end-capped N-(1,1-dimethyl-3-oxobutyl)acrylamide oligomers have been shown to selectively recognize hydrophilic amino and N,N-dimethylamino compounds, suggesting potential applications in selective chemical separation and sensor technologies (Sawada, Yoshino, Kurachi, Kawase, Takishita, & Tanedani, 2000).